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Abstract
The Bilateral Sagittal Split Osteotomy (BSSO) is a cornerstone of orthognathic surgery,

enabling significant correction of mandibular deformities. However, the procedure inherently

compromises the mandibular blood supply, a critical factor for successful healing and

prevention of complications such as avascular necrosis. This technical guide provides an in-

depth analysis of the vascular changes that occur following a BSSO. It summarizes quantitative

data from key animal studies, details common experimental protocols for assessing mandibular

blood flow, and elucidates the critical signaling pathways involved in the revascularization and

healing process. This document is intended to serve as a comprehensive resource for

researchers, scientists, and professionals in drug development focused on bone regeneration

and surgical healing.

Introduction: The Vascular Challenge of BSSO
The Bilateral Sagittal Split Osteotomy (BSSO) is a versatile and widely performed surgical

procedure to correct various mandibular discrepancies, including prognathism, retrognathism,

and asymmetry.[1] The technique involves a deliberate osteotomy through the mandibular

ramus and posterior body, splitting the mandible into a proximal (condyle-bearing) segment and

a distal (tooth-bearing) segment.[2] While this allows for precise repositioning of the lower jaw,
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the osteotomy and subsequent surgical manipulation can significantly disrupt the blood supply

to the bone segments.

A thorough understanding of the mandible's vascular anatomy and the physiological response

to this surgical insult is paramount for optimizing patient outcomes and developing novel

therapeutic strategies to enhance healing. Complications arising from compromised blood flow

can range from delayed union and infection to, in severe cases, avascular necrosis of the bone

segments.[1]

This whitepaper will systematically review the current understanding of the blood supply to the

mandible post-BSSO, with a focus on quantitative data, experimental methodologies, and the

underlying molecular mechanisms of revascularization.

Arterial Supply to the Mandible: Pre- and Post-
Osteotomy
The mandible receives its blood supply from two primary sources: the endosteal and periosteal

networks.

Endosteal Supply: The principal endosteal blood supply is from the inferior alveolar artery

(IAA), a branch of the maxillary artery. The IAA enters the mandible through the mandibular

foramen and courses through the mandibular canal, providing nutrients to the bone marrow,

cortical bone, and the teeth.[1][3]

Periosteal Supply: The periosteum, a dense membrane covering the outer surface of the

bone, provides a rich collateral blood supply from branches of the facial, buccal, and

masseteric arteries. This periosteal network is crucial for the viability of the cortical bone.

The BSSO procedure directly impacts the endosteal supply by transecting the bone containing

the inferior alveolar artery. Consequently, the viability of the distal segment becomes heavily

reliant on the preservation of the periosteal attachments, particularly the lingual periosteum,

which acts as a vascular pedicle.[4][5] Judicious stripping of the mucoperiosteum is a critical

surgical consideration to maintain adequate blood flow to the osteotomized segments.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3805998/
https://www.benchchem.com/product/b1252915?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3805998/
https://plasticsurgerykey.com/complications-in-orthognathic-surgery/
https://www.benchchem.com/product/b1252915?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/401879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5806181/
https://pubmed.ncbi.nlm.nih.gov/401879/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis of Mandibular Blood Flow
Post-Osteotomy
While direct quantitative data on blood flow changes in human patients following BSSO is

limited, animal studies provide valuable insights into the magnitude of vascular disruption. The

following tables summarize key findings from studies utilizing various osteotomy models in

animals. It is important to note that these studies do not all use the BSSO technique

specifically, but they offer the best available quantitative estimates of blood flow reduction after

mandibular osteotomies.
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Animal

Model

Osteotomy

Type
Tissue

Mean

Decrease in

Blood Flow

(%)

Measureme

nt Technique
Reference

Dog
Subapical

Osteotomy

Alveolar

Bone
48% - 74%

Isotope

Fractionation

& Particle

Distribution

[6]

Monkey
Subapical

Osteotomy

Alveolar

Bone
48% - 74%

Isotope

Fractionation

& Particle

Distribution

[6]

Dog
Subapical

Osteotomy
Dental Pulp 54% - 82%

Isotope

Fractionation

& Particle

Distribution

[6]

Monkey
Subapical

Osteotomy
Dental Pulp 54% - 82%

Isotope

Fractionation

& Particle

Distribution

[6]

Dog
Subapical

Osteotomy
Mucosa 18% - 40%

Isotope

Fractionation

& Particle

Distribution

[6]

Monkey
Subapical

Osteotomy
Mucosa 18% - 40%

Isotope

Fractionation

& Particle

Distribution

[6]
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Animal

Model

Osteotom

y Type
Segment Condition

Mean

Decrease

in Blood

Flow (%)

Measurem

ent

Technique

Reference

Rat
Vertical

Osteotomy
Distal

Buccal

Pedicle

Elevation

9% - 39%

Isotope

Fractionati

on &

Particle

Distribution

Not

explicitly

stated

Rat
Vertical

Osteotomy
Proximal

Buccal

Pedicle

Elevation

8% - 24%

Isotope

Fractionati

on &

Particle

Distribution

Not

explicitly

stated

Rat
Vertical

Osteotomy
Distal

Bilateral

Pedicle

Elevation

Most

Pronounce

d Decrease

Isotope

Fractionati

on &

Particle

Distribution

Not

explicitly

stated

Note: The data presented are from animal models and may not be directly extrapolated to

human BSSO procedures. However, they consistently demonstrate a significant reduction in

blood flow to the osteotomized segments, highlighting the ischemic challenge faced during

healing.

Experimental Protocols for Assessing Mandibular
Blood Flow
Several experimental techniques are employed to quantify and visualize the blood supply to the

mandible. The following are detailed methodologies for commonly cited experiments.

Laser Doppler Flowmetry (LDF)
Principle: LDF is a non-invasive technique that measures microvascular blood perfusion. It

utilizes the Doppler shift of laser light scattered by moving red blood cells to provide a real-time
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assessment of blood flow.[7][8]

Protocol for Intraoperative Assessment of Mandibular Blood Flow:

Probe Selection and Placement: A sterile, needle-type laser Doppler probe is used. For

intraosseous measurements, a small bur hole is created in the cortical bone to allow for the

insertion of the probe into the medullary space. For periosteal measurements, the probe is

placed directly on the stripped bone surface.

Baseline Measurement: A baseline blood flow reading is taken before the osteotomy is

performed.

Post-Osteotomy Measurements: After the sagittal split is completed and the segments are

repositioned and fixated, the probe is placed in the same location (or a corresponding

location on the distal segment) to record post-surgical blood flow.

Data Acquisition: The LDF monitor provides a continuous reading of blood perfusion units

(BPU), which are proportional to the number and velocity of red blood cells in the sampled

tissue volume.

Data Analysis: Pre- and post-osteotomy BPU values are compared to quantify the

percentage change in blood flow.

Micro-Computed Tomography (µCT) Angiography
Principle: µCT angiography is a high-resolution imaging technique used to visualize the three-

dimensional vascular network of the mandible. It involves the perfusion of a contrast agent into

the vascular system, followed by µCT scanning.

Protocol for Post-Mortem Assessment of Mandibular Revascularization:

Animal Model and Surgical Procedure: A suitable animal model (e.g., rat, rabbit) undergoes a

BSSO procedure. The animals are allowed to recover for a predetermined period to allow for

revascularization.

Vascular Perfusion: At the time of sacrifice, the animal is systemically heparinized. The

thoracic aorta is cannulated, and the vascular system is flushed with saline followed by a
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radiopaque contrast agent (e.g., Microfil®, lead-based contrast).

Tissue Harvesting and Preparation: The mandible is carefully dissected and fixed in formalin.

µCT Scanning: The mandible is scanned using a high-resolution µCT scanner. The scanning

parameters (e.g., voxel size, energy) are optimized for visualizing the contrast-filled vessels.

Image Reconstruction and Analysis: The µCT data is used to generate 3D reconstructions of

the mandibular vasculature. Quantitative analysis can be performed to determine vessel

volume, vessel density, and vessel thickness in different regions of interest (e.g., proximal

segment, distal segment, osteotomy gap).[9][10][11][12]

Signaling Pathways in Post-BSSO Revascularization
and Healing
The ischemic environment created by the BSSO triggers a cascade of molecular events aimed

at restoring blood flow and promoting bone healing. Key signaling pathways involved in this

process include:

Hypoxia-Inducible Factor-1α (HIF-1α) Pathway
Hypoxia, or low oxygen tension, in the osteotomy site leads to the stabilization of the

transcription factor HIF-1α.[13][14][15] This is a critical initiating step in the healing cascade.

Hypoxia
(Low Oxygen) HIF-1α Stabilization VEGF Gene
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(New Blood Vessel Formation)

Osteogenesis
(Bone Formation)
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Click to download full resolution via product page

Caption: HIF-1α pathway activation in response to hypoxia.

Vascular Endothelial Growth Factor (VEGF) and
Fibroblast Growth Factor (FGF) Signaling
HIF-1α directly upregulates the expression of Vascular Endothelial Growth Factor (VEGF), a

potent angiogenic factor.[13][14][15] Fibroblast Growth Factors (FGFs), particularly FGF-2, also
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play a crucial role in stimulating angiogenesis and have mitogenic effects on osteoblasts.[16]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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